Cas no 1803753-79-8 (Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate
• CAS No: 1803753-79-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4943540
• Update Time: 2025-11-01

Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-12(16)5-9-8(7-14)3-4-11(15)10(9)6-13/h3-4,7,15H,2,5H2,1H3
• InChI Key： GFXCJKSZTFOTSD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=C(C=CC=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate

Introduction to Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate (CAS No. 1803753-79-8)

Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate (CAS No. 1803753-79-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate, including its chemical properties, synthesis methods, and recent advancements in its research and application.

The chemical structure of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate is defined by a phenyl ring substituted with a cyano group at the 2-position, a formyl group at the 6-position, and a hydroxyl group at the 3-position. The acetate ester moiety is attached to the phenyl ring via an ethyl group. This intricate arrangement of functional groups imparts unique physical and chemical properties to the compound, making it an intriguing subject for scientific investigation.

In terms of physical properties, Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate is typically a solid at room temperature with a melting point ranging from 120°C to 130°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and pharmaceutical formulations.

The synthesis of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate can be achieved through several routes, each with its own advantages and challenges. One common method involves the condensation of ethyl cyanoacetate with a suitable aldehyde or ketone in the presence of a base catalyst. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the desired product. Another approach involves the reaction of a substituted phenol with ethyl bromoacetate in the presence of a base, followed by subsequent functional group transformations to introduce the cyano and formyl groups.

Recent research has focused on exploring the biological activities and potential therapeutic applications of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate has also been investigated for its anti-inflammatory activity. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory potential suggests that it may have therapeutic value in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The cytotoxicity profile of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate has also been evaluated in various cancer cell lines. Results from these studies indicate that it possesses selective cytotoxicity against certain cancer cells while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is an important characteristic for potential anticancer drugs, as it can help minimize side effects associated with conventional chemotherapy.

To further understand the mechanism of action of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate, researchers have conducted molecular docking studies to investigate its interactions with key biological targets. These studies have revealed that it can bind to specific protein targets involved in oxidative stress, inflammation, and cancer progression, providing insights into its potential therapeutic mechanisms.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, Ethyl 2-cyano-6-formyl-3-hydroxyphenylacetate (CAS No. 1803753-79-8) is a multifaceted compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.